Cas no 1388090-97-8 (1388090-97-8)

• Product Name: 1388090-97-8
• CAS No: 1388090-97-8
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5581349
• PubChem ID: 117819921
• Update Time: 2023-08-10

1388090-97-8 Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-2-(3-bromo-2-chlorophenyl)ethanol
• Benzeneethanol, β-amino-3-bromo-2-chloro-, (βS)-
• 1388090-97-8
• (S)-2-Amino-2-(3-bromo-2-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrClNO/c9-6-3-1-2-5(8(6)10)7(11)4-12/h1-3,7,12H,4,11H2/t7-/m1/s1
• InChI Key： ZLYSSPFAWQARQK-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(=C1Cl)[C@@H](CO)N

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.644±0.06 g/cm3(Predicted)
• Boiling Point: 374.9±37.0 °C(Predicted)
• pka: 12.24±0.10(Predicted)